Cas no 111036-92-1 (4,5-dimethoxycyclohepta-2,4,6-trien-1-one)

111036-92-1 structure
Product name:4,5-dimethoxycyclohepta-2,4,6-trien-1-one
4,5-dimethoxycyclohepta-2,4,6-trien-1-one Chemical and Physical Properties
Names and Identifiers
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- 4,5-dimethoxycyclohepta-2,4,6-trien-1-one
- 111036-92-1
- DTXSID00549601
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- Inchi: InChI=1S/C9H10O3/c1-11-8-5-3-7(10)4-6-9(8)12-2/h3-6H,1-2H3
- InChI Key: XTGXXTKZDOZKNA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 166.062994177Da
- Monoisotopic Mass: 166.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 1
4,5-dimethoxycyclohepta-2,4,6-trien-1-one Related Literature
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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